2-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridin-5-one

• IUPAC Name: 2-methoxy-6,7-dihydrocyclopenta[b]pyridin-5-one
• InChI: InChI=1S/C9H9NO2/c1-12-9-5-2-6-7(10-9)3-4-8(6)11/h2,5H,3-4H2,1H3
• InChI Key: LXYRQPUQALGHEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=C1)C(=O)CC2
• Molecular Formula: C9H9NO2
• DSSTOX Substance ID: DTXSID70743896
• Molecular Weight: 163.17 g/mol
• CAS RN: 1196154-17-2

Description

“2-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridin-5-one” is a chemical compound. It is an analogue of 6,7-Dihydro-5H-cyclopenta[b]pyridin-5-one.

Synthesis Analysis

The synthesis of 6,7-Dihydro-5H-cyclopenta[b]pyridin-5-one analogues, including “2-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridin-5-one”, can be achieved through manganese-catalyzed oxidation of the CH2 adjacent to the pyridine moiety in water. The oxidation is carried out using Mn (OTf)2 as a catalyst and t-BuOOH (65% in H2O) as an oxidant at 25 °C in H2O.

Molecular Structure Analysis

The molecular structure of “2-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridin-5-one” can be analyzed using various spectroscopic techniques such as 1H NMR and 13C NMR.

Chemical Reactions Analysis

The key chemical reaction involved in the synthesis of “2-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridin-5-one” is the oxidation of 2,3-Cyclopentenopyridine.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridin-5-one” can be determined using various analytical techniques. For example, its melting point is 62-63°C.

Scientific Research Applications

1. Pharmaceutical and Antimicrobial Research 6,7-Dihydro-5H-cyclopenta[b]pyridine, a closely related compound, is significantly utilized in pharmaceutical research, particularly for the development of bactericides and antimicrobials. This compound is also employed in the synthesis of plant protection agents, indicating its broader applications in agricultural chemistry and plant science. Moreover, it serves as a side-chain in the production of the fourth-generation antibiotic Cefpirome, highlighting its importance in the development of new pharmaceuticals (Fu Chun, 2007).

2. Materials Science Applications In materials science, this compound is used in the synthesis of synthetic resin, antioxidants, and plastics. These applications underscore its role in polymer chemistry and materials engineering, contributing to advancements in these fields (Fu Chun, 2007).

3. Organic Chemistry and Synthesis The molecule has been studied for its molecular structure and synthesis techniques. For instance, a study on 2-Methoxy-3,5-dinitropyridine, a variant of the compound , discussed its crystallization and molecular conformation, which is crucial for understanding its chemical properties and potential applications in organic synthesis and chemical engineering (G. Punte, B. E. Rivero, S. Cerdeira, N. S. Nudelman, 1990).

4. Molecular and Computational Chemistry Related compounds have been subject to experimental and theoretical studies, including density functional theory (DFT) calculations, to understand their structural features. These studies are essential for exploring the potential of these compounds in various chemical and pharmaceutical applications (M. K. Gumus, S. Kansız, Ercan Aydemir, N. Gorobets, N. Dege, 2018).